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tert-butyl (2R)-2-[(2-methyl-4,5,6,7-tetrahydroindazol-4-yl)carbamoyl]azetidine-1-carboxylate tert-butyl N-[3-[[6-(hydroxymethyl)pyridin-2-yl]methylamino]-3-oxopropyl]carbamate tert-butyl (2R)-2-[3-(2-methylimidazol-1-yl)propylcarbamoyl]azetidine-1-carboxylate tert-butyl N-[3-[(5-chloro-4-oxo-1H-pyridin-2-yl)amino]-3-oxopropyl]carbamate
tert-butyl N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate tert-butyl N-[2-naphthalen-2-yl-2-(1,2-oxazol-3-ylmethylamino)ethyl]carbamate tert-butyl N-[1-[[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methyl]piperidin-4-yl]carbamate Tert-butyl 7-[[(1-methylpyrrol-2-yl)methylamino]methyl]-2,3-dihydroindole-1-carboxylate
tert-butyl N-methyl-N-[1-[(6-oxo-1H-pyridine-2-carbonyl)amino]-3-phenylpropan-2-yl]carbamate tert-butyl N-[3-oxo-3-[[phenyl(2H-tetrazol-5-yl)methyl]amino]propyl]carbamate tert-butyl N-[3-[1-(4-methylpyrimidin-2-yl)ethylamino]-3-oxopropyl]carbamate tert-butyl (2R,3R)-2-methyl-3-[2-(triazol-1-yl)ethylcarbamoyl]piperidine-1-carboxylate
Tert-butyl 3-(2-methylsulfonylethylamino)-4-phenylpiperidine-1-carboxylate tert-butyl N-methyl-N-[1-[(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)amino]-3-phenylpropan-2-yl]carbamat tert-butyl (2R)-2-[2-(1H-1,2,4-triazol-5-yl)piperidine-1-carbonyl]azetidine-1-carboxylate tert-butyl (2R)-2-(5-methyl-3,3a,4,6,7,7a-hexahydro-1H-pyrrolo[3,4-c]pyridine-2-carbonyl)azetidine-1
tert-butyl (2R,3R)-2-methyl-3-[(3-methyl-2-oxooxolan-3-yl)carbamoyl]piperidine-1-carboxylate tert-butyl N-[3-[(8-hydroxyquinolin-5-yl)methylamino]-3-oxopropyl]carbamate tert-butyl N-[[1-[1-[2-(oxolan-2-yl)acetyl]piperidin-3-yl]triazol-4-yl]methyl]carbamate tert-butyl N-[1-cyclohexyl-5-[3-(hydroxymethyl)pyrrolidin-1-yl]-5-oxopentan-2-yl]carbamate
tert-butyl (3aS,6aR)-2-(3-hydroxypyridine-2-carbonyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole-3a- tert-butyl N-[3-(2-imidazol-1-ylethylamino)-2,2-dimethylcyclobutyl]carbamate tert-butyl N-[3-(4-hydroxy-4-methylpiperidin-1-yl)-2-(4-methoxyphenyl)propyl]carbamate tert-butyl N-[3-[[1-[1-(hydroxymethyl)cyclobutyl]-2-methylpropyl]amino]-3-oxopropyl]carbamate
Tert-butyl 3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethylamino)butanoate tert-butyl N-methyl-N-[1-phenyl-3-[2-(1,2,4-triazol-1-yl)propanoylamino]propan-2-yl]carbamate tert-butyl N-[1-[4-[(2-sulfanylidene-1H-pyridine-3-carbonyl)amino]phenyl]ethyl]carbamate tert-butyl N-[3-oxo-3-[[3-(trifluoromethyl)pyridin-4-yl]methylamino]propyl]carbamate
tert-butyl N-[2-[(2-ethyl-1,2,4-triazol-3-yl)methylamino]-2-naphthalen-2-ylethyl]carbamate tert-butyl (2R)-2-(2-pent-4-enoylpyrrolidine-1-carbonyl)azetidine-1-carboxylate tert-butyl (2R)-2-[[3-(2-hydroxyethyl)phenyl]carbamoyl]azetidine-1-carboxylate tert-butyl N-[3-[(5-methoxy-1H-indol-2-yl)amino]-3-oxopropyl]carbamate
tert-butyl (2R)-2-[[(1R)-1-pyridin-2-ylpropyl]carbamoyl]azetidine-1-carboxylate tert-butyl (2R)-2-[2-(tetrazol-1-yl)ethylcarbamoyl]azetidine-1-carboxylate tert-butyl (2R)-2-(5-pyridin-3-yl-3,6-dihydro-2H-pyridine-1-carbonyl)azetidine-1-carboxylate Tert-butyl 4-[(3-methyl-4-oxocyclohexanecarbonyl)amino]-5-phenylpentanoate
Tert-butyl 4-(2-imidazol-1-ylacetyl)-3-phenylpiperazine-1-carboxylate Tert-butyl 4-(butanoylamino)-4-(hydroxymethyl)piperidine-1-carboxylate tert-butyl 3-[[(2S)-1-(dimethylamino)-1-oxopropan-2-yl]amino]-8-azabicyclo[3.2.1]octane-8-carboxylat tert-butyl N-[4-(5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carbonyl)phenyl]carbamate
tert-butyl (2R)-2-[[2,2-difluoro-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethyl]carbamoyl]azetidine-1-carbo tert-butyl (2R)-2-(1-hydroxybut-3-yn-2-ylcarbamoyl)azetidine-1-carboxylate Tert-butyl 2-[(3-methylbut-2-enoylamino)methyl]-1,4-oxazepane-4-carboxylate Tert-butyl 3-[[cyanomethyl(pyridin-3-ylmethyl)amino]methyl]pyrrolidine-1-carboxylate
tert-butyl (2R)-2-[[(2S)-2-hydroxypent-4-ynyl]carbamoyl]azetidine-1-carboxylate tert-butyl N-[3-[2-[(4-methyl-1,3-thiazol-2-yl)amino]ethylamino]-3-oxopropyl]carbamate Tert-butyl 3-[5-(benzylamino)-1,3,4-oxadiazol-2-yl]pyrrolidine-1-carboxylate Tert-butyl 2-[(1-ethylsulfonylpiperidin-4-yl)-(2-methoxypropanoyl)amino]acetate
tert-butyl N-[[1-[1-[(2S)-oxolane-2-carbonyl]piperidin-3-yl]triazol-4-yl]methyl]carbamate Tert-butyl 2-[5-[(3-methylfuran-2-yl)methylamino]-1,3,4-oxadiazol-2-yl]pyrrolidine-1-carboxylate tert-butyl N-[4-[(3-amino-3-oxopropanoyl)amino]butyl]-N-phenylmethoxycarbamate tert-butyl N-[1-[1-[(3-methyl-1,2-oxazol-5-yl)methylamino]ethyl]cyclopropyl]carbamate
tert-butyl N-[3-oxo-3-[[(1S)-1-pyridin-2-ylpropyl]amino]propyl]carbamate Tert-butyl 4-[(2-hydroxy-3-methoxypropyl)amino]-1-azaspiro[4.4]nonane-1-carboxylate tert-butyl 5-[[2,2-difluoro-2-(oxan-4-yl)acetyl]amino]-1H-pyrazole-4-carboxylate Tert-butyl 2,2-dimethyl-3-(2-pyrazol-1-ylethylamino)pyrrolidine-1-carboxylate
Tert-butyl 4-[2-[2-[(2-cyanoacetyl)amino]phenoxy]ethyl]piperazine-1-carboxylate Tert-butyl 4-[6-(1,3-oxazol-4-ylmethylamino)pyridin-3-yl]piperazine-1-carboxylate tert-butyl N-[(3S,4R)-4-(3-fluorophenyl)-1-(2-hydroxyacetyl)pyrrolidin-3-yl]carbamate tert-butyl N-[3-oxo-3-[4-(1H-pyrazol-4-ylmethyl)piperazin-1-yl]propyl]carbamate
tert-butyl (2R)-2-[3-(2-oxoimidazolidin-1-yl)azetidine-1-carbonyl]azetidine-1-carboxylate Tert-butyl 2-[1-[(2-cyanoacetyl)amino]cyclohexyl]acetate tert-butyl (2R)-2-[[(3S)-5-oxooxolan-3-yl]carbamoyl]azetidine-1-carboxylate tert-butyl N-[2-[2-cyclopropylpropanoyl-[2-(2-hydroxyethoxy)ethyl]amino]ethyl]carbamate
tert-butyl (2R)-2-[[(1S,2R)-2-ethoxycarbonylcyclopentyl]carbamoyl]azetidine-1-carboxylate tert-butyl N-[2-[[[2-[acetyl(methyl)amino]acetyl]amino]methyl]-2-adamantyl]carbamate tert-butyl N-[3-[benzyl-(6-cyanopyridazin-3-yl)amino]propyl]carbamate tert-butyl N-[4-[(5-methylpyrimidin-2-yl)methylcarbamoyl]phenyl]carbamate
tert-butyl N-[2-[4-oxo-2-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-1,2-dihydroquinazolin-3-yl]ethyl]carbam Tert-butyl 5-[1-[(4-methyl-1,3-thiazol-5-yl)methylamino]ethyl]-2-azabicyclo[2.1.1]hexane-2-carboxyla tert-butyl 4-[(2S,3R)-3-[(2-cyanoacetyl)amino]oxolan-2-yl]piperidine-1-carboxylate tert-butyl (2R)-2-(1-methyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carbonyl)azetidine-1-carboxylate
Tert-butyl 3-[[2-ethylbutanoyl(pyridin-3-ylmethyl)amino]methyl]pyrrolidine-1-carboxylate Tert-butyl 2-[1-[(6-oxopiperidine-2-carbonyl)amino]cyclohexyl]acetate Tert-butyl 4-(2-imidazol-1-ylethylamino)-1-azaspiro[4.4]nonane-1-carboxylate Tert-butyl 2-[1-[3-(1-methylpyrazol-4-yl)propanoylamino]cyclohexyl]acetate
tert-butyl (2R)-2-(3-pyridin-4-ylpiperidine-1-carbonyl)azetidine-1-carboxylate tert-butyl (2R)-2-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethylcarbamoyl)azetidine-1-carboxylate tert-butyl N-[[1-[1-(2-ethylbutanoyl)piperidin-3-yl]triazol-4-yl]methyl]carbamate tert-butyl (2R)-2-[(3,5-difluoro-2-hydroxyphenyl)carbamoyl]azetidine-1-carboxylate
tert-butyl N-[9-[(2-hydroxy-3-methoxypropyl)amino]-3-bicyclo[3.3.1]nonanyl]carbamate tert-butyl (2R)-2-[[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-5-yl]carbamoyl]azetidine-1-carboxylate tert-butyl (2R)-2-[(2-methyl-1-morpholin-4-ylpropan-2-yl)carbamoyl]azetidine-1-carboxylate tert-butyl (2R)-2-[2-[(4-methyl-1,3-thiazol-2-yl)amino]ethylcarbamoyl]azetidine-1-carboxylate
tert-butyl (3aR,6aS)-1-(1,3-thiazole-5-carbonyl)spiro[3a,4,6,6a-tetrahydro-2H-furo[3,4-b]pyrrole-3,4 tert-butyl 5-[2-(3,5-dimethyl-1H-pyrazol-4-yl)acetyl]-2,5-diazabicyclo[2.2.2]octane-2-carboxylate tert-butyl (2R)-2-[[1-[2-(dimethylamino)ethylamino]-1-oxopropan-2-yl]carbamoyl]azetidine-1-carboxyla tert-butyl (2R)-2-(1,3-dioxan-2-ylmethylcarbamoyl)azetidine-1-carboxylate
tert-butyl N-[1-[5-[(5-cyano-2,4-dioxopyrimidin-1-yl)methyl]-1,2,4-oxadiazol-3-yl]cyclobutyl]carbama tert-butyl (2R)-2-[(4-methoxycarbonyloxan-4-yl)carbamoyl]azetidine-1-carboxylate tert-butyl (2R)-2-(1,4,6,7-tetrahydropyrrolo[3,2-c]pyridine-5-carbonyl)azetidine-1-carboxylate tert-butyl N-[2-[1-[2-(oxolan-2-yl)acetyl]piperidin-4-yl]oxan-3-yl]carbamate
Tert-butyl 1-[1-(4-oxopentanoyl)piperidin-4-yl]-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate tert-butyl N-[2-[1-[2-(oxolan-2-yl)acetyl]piperidin-4-yl]oxan-4-yl]carbamate tert-butyl (2R)-2-(1,5-diazabicyclo[3.2.2]nonan-6-ylmethylcarbamoyl)azetidine-1-carboxylate tert-butyl (2R)-2-[[(1R)-1-(1H-imidazol-2-yl)ethyl]carbamoyl]azetidine-1-carboxylate
tert-butyl N-[3-(4-formyl-1,4-diazepan-1-yl)-2-(4-methoxyphenyl)propyl]carbamate Tert-butyl 4-[2-[2-(2-hydroxypropanoylamino)phenoxy]ethyl]piperazine-1-carboxylate tert-butyl (2S)-2-[1-(1H-pyrazol-5-ylmethylamino)ethyl]piperidine-1-carboxylate tert-butyl N-[3,3,3-trifluoro-2-[(6-methylpyrimidine-4-carbonyl)amino]propyl]carbamate
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